Cas no 1171923-82-2 (2-Methoxy-6-(naphthalen-2-ylmethoxymethyl)-benzoic acid methyl ester)

• Product Name: 2-Methoxy-6-(naphthalen-2-ylmethoxymethyl)-benzoic acid methyl ester
• CAS No: 1171923-82-2
• MF: C₂₁H₂₀O₄
• MW: 336.381106376648
• MDL: MFCD12546699
• CID: 4683225
• Update Time: 2025-05-28

2-Methoxy-6-(naphthalen-2-ylmethoxymethyl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-(naphthalen-2-ylmethoxymethyl)-benzoic acid methyl ester

• MDL： MFCD12546699
• Inchi： 1S/C21H20O4/c1-23-19-9-5-8-18(20(19)21(22)24-2)14-25-13-15-10-11-16-6-3-4-7-17(16)12-15/h3-12H,13-14H2,1-2H3
• InChI Key： VBTBUPKTFLXFFN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C=1C(=O)OC)OC)CC1C=CC2C=CC=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 424
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Methoxy-6-(naphthalen-2-ylmethoxymethyl)-benzoic acid methyl ester

Research Brief on 2-Methoxy-6-(naphthalen-2-ylmethoxymethyl)-benzoic acid methyl ester (CAS: 1171923-82-2)

The compound 2-Methoxy-6-(naphthalen-2-ylmethoxymethyl)-benzoic acid methyl ester (CAS: 1171923-82-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the unique structural features of 2-Methoxy-6-(naphthalen-2-ylmethoxymethyl)-benzoic acid methyl ester, which includes a naphthalene moiety linked to a benzoic acid ester through a methoxymethyl bridge. This structural arrangement is believed to contribute to its interaction with specific biological targets, particularly in the context of inflammation and cancer. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

In vitro studies have demonstrated that 2-Methoxy-6-(naphthalen-2-ylmethoxymethyl)-benzoic acid methyl ester exhibits promising inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Additionally, preliminary data suggest that the compound may modulate the activity of certain kinases implicated in cancer cell proliferation. These findings position it as a potential candidate for further optimization and preclinical evaluation.

The synthesis of 2-Methoxy-6-(naphthalen-2-ylmethoxymethyl)-benzoic acid methyl ester has been optimized in recent work, with researchers reporting improved yields and scalability. Key steps include the protection of the naphthalene hydroxyl group, followed by coupling with the benzoic acid derivative under mild conditions. These advancements are critical for ensuring the compound's availability for large-scale biological testing.

Despite these promising results, challenges remain in understanding the compound's pharmacokinetic properties and toxicity profile. Ongoing research aims to address these gaps through comprehensive in vivo studies. Furthermore, computational modeling is being utilized to predict the compound's binding modes with its putative targets, which could guide the design of more potent analogs.

In conclusion, 2-Methoxy-6-(naphthalen-2-ylmethoxymethyl)-benzoic acid methyl ester represents a compelling area of investigation in medicinal chemistry. Its dual potential as an anti-inflammatory and anti-cancer agent, combined with recent synthetic advancements, underscores its relevance in drug discovery. Future studies will be pivotal in elucidating its full therapeutic potential and translating these findings into clinical applications.